Cas no 1105221-19-9 (methyl 4-{2-[3-(benzenesulfonyl)-6-oxo-1,6-dihydropyridazin-1-yl]acetamido}benzoate)

• Product Name: methyl 4-{2-[3-(benzenesulfonyl)-6-oxo-1,6-dihydropyridazin-1-yl]acetamido}benzoate
• CAS No: 1105221-19-9
• MF: C₂₀H₁₇N₃O₆S
• MW: 427.430483579636
• CID: 5385588
• Update Time: 2025-05-24

methyl 4-{2-[3-(benzenesulfonyl)-6-oxo-1,6-dihydropyridazin-1-yl]acetamido}benzoate Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-[[2-[6-oxo-3-(phenylsulfonyl)-1(6H)-pyridazinyl]acetyl]amino]-, methyl ester
• methyl 4-{2-[3-(benzenesulfonyl)-6-oxo-1,6-dihydropyridazin-1-yl]acetamido}benzoate

• Inchi： 1S/C20H17N3O6S/c1-29-20(26)14-7-9-15(10-8-14)21-17(24)13-23-19(25)12-11-18(22-23)30(27,28)16-5-3-2-4-6-16/h2-12H,13H2,1H3,(H,21,24)
• InChI Key： PXSPKLDOQNHAEO-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=CC=C(NC(CN2N=C(S(C3=CC=CC=C3)(=O)=O)C=CC2=O)=O)C=C1

Experimental Properties

• Density: 1.39±0.1 g/cm3(Predicted)
• pka: 13.00±0.70(Predicted)

Additional information on methyl 4-{2-[3-(benzenesulfonyl)-6-oxo-1,6-dihydropyridazin-1-yl]acetamido}benzoate

Methyl 4-{2-[3-(benzenesulfonyl)-6-oxo-1,6-dihydropyridazin-1-yl]acetamido}benzoate (CAS No. 1105221-19-9): A Comprehensive Overview

Methyl 4-{2-[3-(benzenesulfonyl)-6-oxo-1,6-dihydropyridazin-1-yl]acetamido}benzoate, identified by its CAS number 1105221-19-9, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This molecule, characterized by its complex structure, has garnered attention due to its potential applications in drug development and therapeutic interventions. The detailed exploration of its chemical properties, biological activities, and emerging research applications provides a comprehensive understanding of its significance in modern medicinal chemistry.

The molecular structure of Methyl 4-{2-[3-(benzenesulfonyl)-6-oxo-1,6-dihydropyridazin-1-yl]acetamido}benzoate consists of multiple functional groups that contribute to its unique chemical behavior. The presence of a benzoate moiety, combined with an acetamido group and a pyridazine ring substituted with a benzenesulfonyl group, creates a multifaceted scaffold that is conducive to various biological interactions. This intricate arrangement not only influences the compound's solubility and stability but also plays a crucial role in determining its pharmacological profile.

In recent years, there has been a growing interest in heterocyclic compounds due to their diverse biological activities and potential therapeutic benefits. Pyridazine derivatives, in particular, have been extensively studied for their roles in modulating various biological pathways. The compound Methyl 4-{2-[3-(benzenesulfonyl)-6-oxo-1,6-dihydropyridazin-1-yl]acetamido}benzoate falls within this category and has been explored for its potential applications in the treatment of inflammatory diseases, metabolic disorders, and even certain types of cancer.

One of the most compelling aspects of this compound is its ability to interact with specific targets within biological systems. The benzenesulfonyl group, for instance, is known to exhibit strong binding affinity towards certain enzymes and receptors, which can be leveraged for therapeutic purposes. Additionally, the pyridazine ring contributes to the molecule's ability to cross the blood-brain barrier, making it a promising candidate for central nervous system (CNS) drug development.

Recent studies have highlighted the potential of Methyl 4-{2-[3-(benzenesulfonyl)-6-oxo-1,6-dihydropyridazin-1-yl]acetamido}benzoate in modulating inflammatory responses. In particular, its interaction with cyclooxygenase (COX) enzymes has been investigated as a potential strategy for developing anti-inflammatory agents. COX enzymes are key players in the production of prostaglandins, which are mediators of inflammation. By inhibiting these enzymes, the compound may help reduce inflammation and associated symptoms.

The pharmacokinetic properties of this compound are also worth mentioning. Its molecular structure suggests good oral bioavailability and moderate metabolic stability, which are critical factors for any drug candidate. Furthermore, preliminary studies indicate that it can be effectively metabolized by the liver without producing toxic byproducts, making it a relatively safe option for therapeutic use.

Another area where this compound shows promise is in the treatment of metabolic disorders. The presence of multiple functional groups that can interact with insulin receptors and other metabolic pathways makes it a potential candidate for managing conditions such as diabetes and obesity. Research is ongoing to fully elucidate these mechanisms and explore their clinical implications.

The synthesis of Methyl 4-{2-[3-(benzenesulfonyl)-6-oxo-1,6-dihydropyridazin-1-yl]acetamido}benzoate is another area of interest for synthetic chemists. The complex nature of its structure presents challenges but also opportunities for innovation in synthetic methodologies. Advances in catalytic processes and green chemistry principles have made it possible to synthesize this compound more efficiently and sustainably.

In conclusion, Methyl 4-{2-[3-(benzenesulfonyl)-6-oxo-1,6-dihydropyridazin-1-yl]acetamido}benzoate (CAS No. 1105221-19-9) is a multifaceted compound with significant potential in pharmaceutical applications. Its unique molecular structure and diverse biological activities make it a valuable asset in the search for new drugs targeting various diseases. As research continues to uncover more about its properties and mechanisms of action, it is likely that this compound will play an increasingly important role in modern medicine.